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Compound of Interest

Compound Name: Pentafluorobenzene

Cat. No.: B134492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentafluorobenzene (C₆HF₅) is a significant organofluorine compound, notable for its unique

physicochemical properties that render it valuable in a multitude of applications, including as a

solvent, a reagent in organic synthesis, and a building block for advanced materials such as

fluorinated polymers, pharmaceuticals, and agrochemicals.[1][2] Its high thermal stability and

chemical inertness make it particularly suitable for reactions under demanding conditions.[3]

This guide provides a comprehensive overview of the core physical properties of

pentafluorobenzene, methodologies for their determination, and a visualization of the

structure-property relationships.

Core Physical and Chemical Properties
Pentafluorobenzene is a colorless liquid under standard conditions.[4][5] The substitution of

five hydrogen atoms with highly electronegative fluorine atoms profoundly influences its

molecular interactions and bulk physical properties.
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Identifier Value Source(s)

Molecular Formula C₆HF₅ [1][6]

Molecular Weight 168.06 g/mol [7]

168.066 g·mol⁻¹ [4]

168.07 g/mol [1]

CAS Number 363-72-4 [7][8]

IUPAC Name 1,2,3,4,5-pentafluorobenzene [6]
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Physical Property Value Conditions Source(s)

Melting Point -48 °C [7][8]

-47.4 °C [4]

-47.3 °C [9]

Boiling Point 85 °C [4][7][8]

85.8 °C [9]

86 °C [10]

Density 1.514 g/mL at 25 °C [7][8]

1.511 g/cm³ [4]

1.53 g/cm³ [1]

1.531 g/mL at 20 °C [11]

Solubility in Water Insoluble [4][8]

0.4 g/L [12][13]

Vapor Pressure 67.6 mmHg [6]

67.61 mmHg [14]

Refractive Index 1.391 at 20 °C (n20/D) [7][8]

1.39 at 20 °C (n20D) [1]

1.3895-1.3935 at 20 °C [5][15]

Flash Point 57 °F (14 °C) Closed cup [7][8]

10 °C [14]

Dielectric Constant 4.36 [8][10]

Dipole Moment 1.44 D [10]

Experimental Protocols for Property Determination
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The following sections outline standard laboratory procedures for measuring key physical

properties of organic compounds like pentafluorobenzene.

1. Determination of Boiling Point via Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[16] Simple distillation is a common method for determining

the boiling point of a liquid.[16]

Apparatus: A round-bottom flask, heating mantle, still head, thermometer, condenser, and

receiving flask are assembled for simple distillation.

Procedure:

A sample of pentafluorobenzene is placed in the round-bottom flask along with boiling

chips to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the still head to accurately measure the temperature of the vapor that is

distilling.

Cooling water is circulated through the condenser.

The liquid is heated gently. The temperature is recorded when it stabilizes as the liquid

consistently boils and condenses into the receiving flask. This stable temperature is the

boiling point.[16]

2. Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid.[16] For

compounds like pentafluorobenzene that are liquid at room temperature, this determination

requires significant cooling.

Apparatus: A melting point apparatus (such as a Vernier Melt Station or a similar device) is

typically used.[16] This consists of a sample holder, a heating/cooling block, a thermometer,

and a viewing lens.
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Procedure:

A small amount of the solidified pentafluorobenzene is placed in a capillary tube.

The capillary tube is placed in the melting point apparatus.

The sample is cooled until completely frozen.

The temperature is then slowly raised.

The temperature range is recorded from the point at which the first drop of liquid appears

to the point at which the entire sample has melted.

3. Determination of Density

Density is the mass per unit volume of a substance.

Apparatus: A pycnometer or a calibrated volumetric flask and a precision balance.

Procedure:

The mass of the clean, dry pycnometer is accurately measured.

The pycnometer is filled with pentafluorobenzene, ensuring no air bubbles are present.

The temperature of the liquid is recorded.

The mass of the filled pycnometer is measured.

The volume of the pycnometer is determined by repeating the process with a reference

substance of known density, such as deionized water.

The density is calculated by dividing the mass of the pentafluorobenzene by its volume.

4. Determination of Solubility

Solubility is the ability of a solute to dissolve in a solvent.[17]

Apparatus: Test tubes, vortex mixer, and a controlled temperature environment.
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Procedure for Qualitative Assessment:

A small, measured volume of the solvent (e.g., water) is placed in a test tube.

A small amount of pentafluorobenzene is added dropwise.

The mixture is agitated using a vortex mixer.

The mixture is observed for signs of dissolution (a single homogenous phase) or

insolubility (two distinct layers, cloudiness). For pentafluorobenzene in water, two distinct

layers would be observed, indicating insolubility.[4][8]

5. Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow.

Apparatus: An Ubbelohde viscometer is suitable for measuring the viscosity of fluorinated

compounds.[18]

Procedure:

The viscometer is filled with a precise volume of pentafluorobenzene.

The viscometer is placed in a constant temperature bath until the sample reaches thermal

equilibrium.

The liquid is drawn up through the capillary tube by suction.

The time it takes for the liquid to flow between two marked points on the viscometer is

measured.

The kinematic viscosity is calculated from this flow time and the viscometer's calibration

constant. The dynamic viscosity can then be determined by multiplying the kinematic

viscosity by the density of the liquid at that temperature.

Visualization of Structure-Property Relationships
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The physical properties of pentafluorobenzene are a direct consequence of its molecular

structure. The five highly electronegative fluorine atoms create a significant electron-

withdrawing effect on the benzene ring, leading to a polarized molecule with unique

intermolecular forces.

Logical Relationship: Molecular Structure to Physical Properties of Pentafluorobenzene
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Caption: Molecular structure's influence on pentafluorobenzene's physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Pentafluorobenzene end-group as a versatile handle for para fluoro “click”
functionalization of polythiophenes - Chemical Science (RSC Publishing) [pubs.rsc.org]

3. Page loading... [guidechem.com]

4. Pentafluorobenzene - Wikipedia [en.wikipedia.org]

5. Pentafluorobenzene, 98+% 5 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

6. Pentafluorobenzene | C6HF5 | CID 9696 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Pentafluorobenzene 98 363-72-4 [sigmaaldrich.com]

8. Pentafluorobenzene CAS#: 363-72-4 [m.chemicalbook.com]

9. CAS Common Chemistry [commonchemistry.cas.org]

10. pentafluorobenzene [stenutz.eu]

11. Vapour pressures and related properties of hexafluorobenzene and of
pentafluorobenzene - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]

12. Pentafluorobenzene | 363-72-4 [chemicalbook.com]

13. 363-72-4 CAS MSDS (Pentafluorobenzene) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

14. Page loading... [guidechem.com]

15. A13948.22 [thermofisher.com]

16. chem.libretexts.org [chem.libretexts.org]

17. scribd.com [scribd.com]

18. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Pentafluorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b134492?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/45076
https://pubs.rsc.org/en/content/articlelanding/2017/sc/c6sc04427a
https://pubs.rsc.org/en/content/articlelanding/2017/sc/c6sc04427a
https://www.guidechem.com/encyclopedia/pentafluorobenzene-dic3737.html
https://en.wikipedia.org/wiki/Pentafluorobenzene
https://www.thermofisher.com/order/catalog/product/A13948.06
https://www.thermofisher.com/order/catalog/product/A13948.06
https://pubchem.ncbi.nlm.nih.gov/compound/Pentafluorobenzene
https://www.sigmaaldrich.com/US/en/product/aldrich/p5301
https://m.chemicalbook.com/ProductChemicalPropertiesCB1366226_EN.htm
https://commonchemistry.cas.org/detail?cas_rn=363-72-4
https://www.stenutz.eu/chem/solv6.php?name=pentafluorobenzene
https://pubs.rsc.org/en/content/articlelanding/1964/tf/tf9646000700/unauth
https://pubs.rsc.org/en/content/articlelanding/1964/tf/tf9646000700/unauth
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366226.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1366226.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1366226.aspx
https://www.guidechem.com/dictionary/en/363-72-4.html
https://www.thermofisher.com/order/catalog/product/A13948.22
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.scribd.com/document/350681919/Lab-Report-1-Physical-properties-of-organic-molecules-docx
https://www.researchgate.net/publication/224893139_Viscosities_of_Liquid_Fluorocompounds
https://www.benchchem.com/product/b134492#pentafluorobenzene-physical-properties
https://www.benchchem.com/product/b134492#pentafluorobenzene-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b134492#pentafluorobenzene-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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